![molecular formula C3H12NO10P3 B107703 [Nitrilotris(methylene)]trisphosphonic acid N-oxide CAS No. 15834-10-3](/img/structure/B107703.png)
[Nitrilotris(methylene)]trisphosphonic acid N-oxide
Description
[Nitrilotris(methylene)]trisphosphonic acid N-oxide, also known as ATMP-N-Oxide, is a modified organophosphonate exhibiting sequestration of metal ions at stoichiometric concentration . It is an antiscalant and can be removed from membrane concentrates by iron-coated waste filtration sand . It is also a cement retarder .
Molecular Structure Analysis
The linear formula for [Nitrilotris(methylene)]trisphosphonic acid N-oxide is N[CH2P(O)(OH)2]3 . The molecular weight is 299.05 . For the pentasodium salt variant, the empirical formula is C3H7NNa5O9P3 and the molecular weight is 408.96 .Chemical Reactions Analysis
[Nitrilotris(methylene)]trisphosphonic acid N-oxide reacts with the aluminum surface to form a coating which is an effective inhibitor of the reaction of evaporated aluminum thin films on glass or silicon with deionized water .Physical And Chemical Properties Analysis
[Nitrilotris(methylene)]trisphosphonic acid N-oxide is a liquid with a concentration of 50 wt. % in H2O . It has a density of 1.3 g/mL at 25 °C . The pH is 0.46 .Safety And Hazards
[Nitrilotris(methylene)]trisphosphonic acid N-oxide is classified as Met. Corr. 1 - Skin Corr. 1A . The hazard statements are H290 - H314 . The precautionary statements are P280 - P305 + P351 + P338 - P310 . Personal protective equipment such as a dust mask type N95 (US), Eyeshields, and Gloves are recommended .
properties
IUPAC Name |
1-phosphono-N,N-bis(phosphonomethyl)methanamine oxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H12NO10P3/c5-4(1-15(6,7)8,2-16(9,10)11)3-17(12,13)14/h1-3H2,(H2,6,7,8)(H2,9,10,11)(H2,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJDKJZWFJWJOOI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C([N+](CP(=O)(O)O)(CP(=O)(O)O)[O-])P(=O)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H12NO10P3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201183023 |
Source
|
| Record name | P,P′,P′′-[(Oxidonitrilo)tris(methylene)]tris[phosphonic acid] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201183023 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[Nitrilotris(methylene)]trisphosphonic acid N-oxide | |
CAS RN |
15834-10-3 |
Source
|
| Record name | P,P′,P′′-[(Oxidonitrilo)tris(methylene)]tris[phosphonic acid] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=15834-10-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | P,P′,P′′-[(Oxidonitrilo)tris(methylene)]tris[phosphonic acid] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201183023 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | [nitrilotris(methylene)]trisphosphonic acid N-oxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.295 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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